2-[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]-7-nitro-9H-fluoren-9-one

• IUPAC Name: 2-[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]-7-nitrofluoren-9-one
• InChI: InChI=1S/C28H16ClN3O3/c29-19-9-6-17(7-10-19)28-30-25(16-4-2-1-3-5-16)26(31-28)18-8-12-21-22-13-11-20(32(34)35)15-24(22)27(33)23(21)14-18/h1-15H,(H,30,31)
• InChI Key: DHRNZZLOYOAZQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)Cl)C4=CC5=C(C=C4)C6=C(C5=O)C=C(C=C6)[N+](=O)[O-]
• Molecular Formula: C28H16ClN3O3
• Molecular Weight: 477.9 g/mol

Description

2-[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]-7-nitro-9H-fluoren-9-one, commonly known as CFIM, is a fluorescent dye that has been extensively used in scientific research. CFIM is a highly sensitive and specific probe that can be used to detect various biological molecules in living cells and tissues.

Mechanism of Action

CFIM works by binding to specific biological molecules and emitting fluorescence upon excitation. The mechanism of action of CFIM is based on the principle of fluorescence resonance energy transfer (FRET), where the energy from the excited state of the dye is transferred to a nearby acceptor molecule, resulting in fluorescence emission. The excitation and emission wavelengths of CFIM are in the visible range, making it suitable for use in living cells and tissues.
Biochemical and Physiological Effects:
CFIM has been shown to have minimal biochemical and physiological effects on living cells and tissues. CFIM has been used in various cell lines and animal models without any significant adverse effects. CFIM is non-toxic and does not interfere with normal cellular functions, making it an ideal probe for use in scientific research.

Advantages and Limitations for Lab Experiments

CFIM has several advantages for use in lab experiments. It is highly sensitive and specific, allowing for the detection of low concentrations of biological molecules. CFIM is also compatible with a wide range of imaging techniques, including confocal microscopy and flow cytometry. However, CFIM has some limitations, including its cost and the complexity of the synthesis process. Additionally, CFIM has limited photostability, which can affect the accuracy of imaging over time.

Future Directions

There are several future directions for the use of CFIM in scientific research. One potential application is the development of new probes based on CFIM that can detect specific biological molecules with higher sensitivity and specificity. Additionally, CFIM can be used in combination with other imaging techniques to provide a more comprehensive understanding of cellular processes. Finally, CFIM can be used in the development of new diagnostic tools for the detection of diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, CFIM is a highly sensitive and specific fluorescent probe that has been extensively used in scientific research. CFIM has several advantages for use in lab experiments, including its compatibility with a wide range of imaging techniques. However, CFIM has some limitations, including its cost and limited photostability. There are several future directions for the use of CFIM in scientific research, including the development of new probes and diagnostic tools. CFIM is a valuable tool for the detection of biological molecules and has the potential to advance our understanding of cellular processes and disease mechanisms.

Synthesis Methods

CFIM can be synthesized using a multi-step process that involves the reaction of 4-chlorobenzaldehyde, benzylamine, and 2-phenyl-1H-imidazole-4-carbaldehyde, followed by the reaction of the resulting intermediate with 7-nitro-9H-fluorenone. The final product is obtained after purification through column chromatography. The synthesis of CFIM is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CFIM has been extensively used in scientific research as a fluorescent probe for the detection of various biological molecules such as proteins, nucleic acids, and lipids. CFIM is highly sensitive and specific, making it an ideal probe for the detection of these molecules in living cells and tissues. CFIM has been used in various applications such as imaging of membrane dynamics, detection of protein-protein interactions, and monitoring of intracellular signaling pathways.